Cas no 2243514-17-0 (4-Amino-2-bromo-6-fluorobenzonitrile)

• Product Name: 4-Amino-2-bromo-6-fluorobenzonitrile
• CAS No: 2243514-17-0
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• CID: 6251573
• PubChem ID: 138040303
• Update Time: 2026-03-11

4-Amino-2-bromo-6-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Z3302960993
• 2243514-17-0
• AT21402
• 4-Amino-2-bromo-6-fluorobenzonitrile
• EN300-6475871

• Inchi： 1S/C7H4BrFN2/c8-6-1-4(11)2-7(9)5(6)3-10/h1-2H,11H2
• InChI Key： RTOXUBIPSSUDCR-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(=CC(=C1)N)F

Computed Properties

• Exact Mass: 213.95419g/mol
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-Amino-2-bromo-6-fluorobenzonitrile

4-Amino-2-bromo-6-fluorobenzonitrile (CAS No: 2243514-17-0)

The compound 4-Amino-2-bromo-6-fluorobenzonitrile (CAS No: 2243514-17-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group (-NH₂) at the 4-position, a bromine atom at the 2-position, and a fluorine atom at the 6-position on a benzonitrile backbone. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis and research.

Recent studies have highlighted the potential of 4-Amino-2-bromo-6-fluorobenzonitrile in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory agents. The presence of multiple halogen atoms (bromine and fluorine) in its structure enhances its reactivity and makes it an ideal candidate for various substitution reactions. For instance, the bromine atom can be readily replaced with other functional groups, enabling the creation of diverse derivatives with tailored pharmacological properties.

In addition to its role in pharmaceutical research, 4-Amino-2-bromo-6-fluorobenzonitrile has also been utilized in the development of advanced materials. Its ability to form stable coordination complexes with transition metals has been exploited in the synthesis of novel catalysts for industrial applications. Recent findings suggest that this compound can serve as a ligand in catalytic systems for selective hydrogenation and oxidation reactions, offering a promising avenue for green chemistry.

The synthesis of 4-Amino-2-bromo-6-fluorobenzonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. Key steps include nucleophilic aromatic substitution, halogenation, and amination reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental perspective, 4-Amino-2-bromo-6-fluorobenzonitrile has been studied for its biodegradation potential. Preliminary results indicate that under specific conditions, this compound can undergo microbial degradation, reducing its environmental footprint. This finding is particularly relevant given the increasing emphasis on sustainable chemistry practices in both academia and industry.

In conclusion, 4-Amino-2-bromo-6-fluorobenzonitrile (CAS No: 2243514-17-0) is a versatile compound with wide-ranging applications in chemistry, materials science, and pharmaceutical research. Its unique structure and reactivity make it an invaluable tool for scientists seeking to develop innovative solutions across these disciplines. As research continues to uncover new possibilities for this compound, its role in advancing chemical science is expected to grow significantly.